Cas no 25095-94-7 (9-Oxo-9H-thioxanthene-2-carboxylic Acid)

• Product Name: 9-Oxo-9H-thioxanthene-2-carboxylic Acid
• CAS No: 25095-94-7
• MF: C₁₄H₈O₃S
• MW: 256.276522636414
• MDL: MFCD03840789
• CID: 241378
• PubChem ID: 429296
• Update Time: 2025-04-19

9-Oxo-9H-thioxanthene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-2-carboxylicacid, 9-oxo-
• 9-OXO-9H-THIOXANTHENE-2-CARBOXYLIC ACID
• 9H-Thioxanthene-2-carboxylic acid,9-oxo-
• MFCD03840789
• W-202051
• thioxanthen-9-one-2-carboxylic acid
• DTXSID00330399
• F18260
• AC-12443
• AKOS015960891
• AS-76347
• C14H8O3S
• 9-oxothioxanthene-2-carboxylic acid
• CS-0187297
• 25095-94-7
• 9-OXO-9H-THIOXANTHENE-2-CARBOXYLICACID
• PPFNJKRRFYQNLD-UHFFFAOYSA-N
• SCHEMBL2021741
• 9H-Thioxanthene-2-carboxylic acid, 9-oxo-
• DB-350956
• 9-Oxo-9H-thioxanthene-2-carboxylic Acid

• MDL： MFCD03840789
• Inchi： 1S/C14H8O3S/c15-13-9-3-1-2-4-11(9)18-12-6-5-8(14(16)17)7-10(12)13/h1-7H,(H,16,17)
• InChI Key： PPFNJKRRFYQNLD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=C(C(=O)O)C=CC1=2)=O

Computed Properties

• Exact Mass: 256.01941529g/mol
• Monoisotopic Mass: 256.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 310-312 ºC (acetic acid )
• Boiling Point: 494.3±44.0 °C at 760 mmHg
• Flash Point: 252.7±28.4 °C
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

9-Oxo-9H-thioxanthene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)